N-(4-morpholinylcarbonothioyl)-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-(morpholine-4-carbothioyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C13H14N2O4S/c16-12(14-13(20)15-3-5-17-6-4-15)9-1-2-10-11(7-9)19-8-18-10/h1-2,7H,3-6,8H2,(H,14,16,20)
• InChI Key: SUPNXSJZTFJWGA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=S)NC(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C13H14N2O4S
• Molecular Weight: 294.33 g/mol

Description

N-(4-morpholinylcarbonothioyl)-1,3-benzodioxole-5-carboxamide, also known as BN82002, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as benzodioxoles, which have been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. BN82002 has been shown to have a unique mechanism of action that makes it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of N-(4-morpholinylcarbonothioyl)-1,3-benzodioxole-5-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in inflammation and cancer. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. In addition, this compound has been found to inhibit the activity of certain protein kinases involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the production of inflammatory cytokines and chemokines, suggesting that it has anti-inflammatory properties. In addition, this compound has been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Studies in animal models have also shown that this compound can reduce inflammation and tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-morpholinylcarbonothioyl)-1,3-benzodioxole-5-carboxamide in lab experiments is its well-defined chemical structure and high purity. This makes it a reliable and reproducible tool for studying the biological effects of the compound. In addition, this compound has been extensively studied in vitro and in vivo, providing a wealth of data on its potential therapeutic applications. However, one limitation of using this compound in lab experiments is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(4-morpholinylcarbonothioyl)-1,3-benzodioxole-5-carboxamide. One area of interest is the development of novel formulations of the compound that improve its solubility and bioavailability. Another area of interest is the exploration of the compound's potential therapeutic applications in other diseases, such as neurodegenerative disorders and viral infections. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of N-(4-morpholinylcarbonothioyl)-1,3-benzodioxole-5-carboxamide involves several steps, starting with the reaction of 3,4-methylenedioxyaniline with thionyl chloride to form 3,4-methylenedioxyphenyl isothiocyanate. This intermediate is then reacted with morpholine to form the desired compound, this compound. The synthesis of this compound has been optimized to yield high purity and yield, making it suitable for use in scientific research.

Scientific Research Applications

N-(4-morpholinylcarbonothioyl)-1,3-benzodioxole-5-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. This compound has also been shown to have anti-cancer properties, making it a promising candidate for the treatment of various types of cancer. In addition, this compound has been found to exhibit anti-viral properties, making it a potential candidate for the treatment of viral infections such as HIV and hepatitis C.